Cas no 6633-76-7 (2-(4-Aminophenyl)acetamide)

2-(4-Aminophenyl)acetamide is a versatile organic compound featuring both an aromatic amine and an acetamide functional group, making it a valuable intermediate in pharmaceutical and chemical synthesis. Its structure enables applications in the development of active pharmaceutical ingredients (APIs), particularly in the synthesis of analgesics, anti-inflammatory agents, and other therapeutic compounds. The presence of the 4-aminophenyl moiety enhances reactivity in electrophilic substitution and coupling reactions, while the acetamide group contributes to stability and solubility in various solvents. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its well-defined properties make it suitable for use in fine chemical manufacturing and drug discovery.

2-(4-Aminophenyl)acetamide structure

Product Name:2-(4-Aminophenyl)acetamide

CAS No:6633-76-7

MF:C₈H₁₀N₂O

MW:150.177801609039

CID:517875

PubChem ID:238034

Update Time:2025-06-06

2-(4-Aminophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-Aminophenyl)acetamide
- Benzeneacetamide,4-amino-
- (4-Aminophenyl)acetamide
- (4-amino-phenyl)-acetic acid amide
- (4-Amino-phenyl)-essigsaeure-amid
- 2-(4-aminophenyl)-acetamide
- 2-(4-amino-phenyl)acetamide
- 2-(4-aminophenyl)ethanamide
- 4-Aminophenylacetamide
- AC1L603B
- AC1Q4ZKL
- AC1Q5J6Y
- CTK5C4293
- NSC42162
- SureCN687483
- 6633-76-7
- Benzeneacetamide,4-amino-(9ci)
- EN300-36276
- SCHEMBL687483
- AKOS000133902
- DB-329307
- 2-(4-aminophenyl)acetamide, AldrichCPR
- 4-AMino-benzeneacetaMide
- MFCD06796370
- Benzeneacetamide, 4-amino-
- DTXSID50285527
- Z234895133
- Benzeneacetamide, 4-amino- (9CI)
- CS-0096271
- NSC-42162
- BS-13422
- PBFBGLBYZHLKHL-UHFFFAOYSA-N
- MDL： MFCD06796370
- Inchi： 1S/C8H10N2O/c9-7-3-1-6(2-4-7)5-8(10)11/h1-4H,5,9H2,(H2,10,11)
- InChI Key： PBFBGLBYZHLKHL-UHFFFAOYSA-N
- SMILES： O=C(CC1C=CC(=CC=1)N)N

Computed Properties

Exact Mass: 150.0794
Monoisotopic Mass: 150.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 69.1Å²

Experimental Properties

PSA: 69.11

2-(4-Aminophenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM278407-5g	2-(4-Aminophenyl)acetamide	6633-76-7	95%	5g	$556	2021-06-16
TRC	A618463-100mg	2-(4-aminophenyl)acetamide	6633-76-7		100mg	$ 50.00	2022-06-08
TRC	A618463-500mg	2-(4-aminophenyl)acetamide	6633-76-7		500mg	$ 185.00	2022-06-08
TRC	A618463-1g	2-(4-aminophenyl)acetamide	6633-76-7		1g	$ 295.00	2022-06-08
Alichem	A019110110-5g	2-(4-Aminophenyl)acetamide	6633-76-7	95%	5g	$612.85	2023-09-01
Alichem	A019110110-10g	2-(4-Aminophenyl)acetamide	6633-76-7	95%	10g	$643.37	2023-09-01
Chemenu	CM278407-5g	2-(4-Aminophenyl)acetamide	6633-76-7	95%	5g	$556	2022-06-10
abcr	AB293922-250 mg	2-(4-Aminophenyl)acetamide; 95%	6633-76-7		250MG	€183.40	2022-09-01
abcr	AB293922-1 g	2-(4-Aminophenyl)acetamide; 95%	6633-76-7		1g	€273.00	2022-09-01
abcr	AB293922-5 g	2-(4-Aminophenyl)acetamide; 95%	6633-76-7		5g	€945.00	2022-09-01